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Compound of Interest

Compound Name: Peroxide, nitro 1-oxohexyl

Cat. No.: B15467980 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical brief addresses the chemical entity identified as "Peroxide, nitro 1-oxohexyl,"
assigned the Chemical Abstracts Service (CAS) number 56879-26-6. Despite a comprehensive

search of publicly available scientific literature, patent databases, and chemical repositories,

detailed experimental data and in-depth technical information regarding this compound remain

elusive. This document serves to consolidate the limited available information and highlight the

significant knowledge gaps concerning its synthesis, properties, and potential applications.

Chemical Identity and Computed Properties
"Peroxide, nitro 1-oxohexyl" is cataloged in the PubChem database with the molecular

formula C6H11NO5.[1] Computational models have been used to predict several of its

physicochemical properties, which are summarized in the table below. It is critical to emphasize

that these values are theoretical and await experimental verification.
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Property Value Source

Molecular Weight 177.16 g/mol PubChem

Molecular Formula C6H11NO5 PubChem

IUPAC Name nitro hexaneperoxoate PubChem

CAS Number 56879-26-6 PubChem

Topological Polar Surface Area 81.4 Å² PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 6 PubChem

Synthesis and Experimental Data: A Notable
Absence
A thorough investigation into established chemical synthesis databases and the broader

scientific literature did not yield any specific or reproducible experimental protocols for the

synthesis of "Peroxide, nitro 1-oxohexyl." The absence of such information presents a

primary and critical barrier to any further experimental evaluation of this compound.

The logical workflow for synthesizing and characterizing a novel compound like this would

typically involve a series of well-defined steps. The following diagram illustrates a generalized

conceptual workflow for such a process.
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Conceptual Synthesis and Characterization Workflow

Reactant Sourcing and Purity Analysis

Reaction Setup and Execution
(Solvent, Temperature, Catalyst)

Work-up and Crude Product Isolation

Purification
(e.g., Chromatography, Recrystallization)

Structural Elucidation
(NMR, Mass Spectrometry, IR)

Purity Assessment
(HPLC, Elemental Analysis)

Physicochemical Property Determination
(Melting Point, Boiling Point, Solubility)

Click to download full resolution via product page

Caption: A generalized workflow for chemical synthesis and characterization.
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Potential Biological Activity and Signaling
Pathways: A Realm of Speculation
At present, there is no published research detailing any biological activity or mechanism of

action for "Peroxide, nitro 1-oxohexyl." Consequently, no signaling pathways involving this

compound can be described or visualized. The presence of a peroxide group and a nitro group

in its putative structure suggests potential for oxidative and/or nitrative chemistry, but this

remains purely speculative without experimental evidence.

For a compound to be considered in drug development, a rigorous preclinical evaluation is

necessary. The following diagram outlines a simplified, hypothetical signaling pathway and the

points at which a novel chemical entity might be investigated for its effects.

Caption: A simplified diagram of a generic signaling pathway.

Conclusion and Future Directions
The current body of scientific knowledge on "Peroxide, nitro 1-oxohexyl" (CAS 56879-26-6) is

limited to its basic chemical identification and computationally derived properties. There is a

complete lack of experimental data regarding its synthesis, characterization, and biological

activity.

For researchers and drug development professionals interested in this compound, the

immediate and necessary steps would be to:

Develop and validate a synthetic route to produce the compound.

Perform comprehensive structural and purity analysis using modern analytical techniques.

Conduct in vitro and in vivo studies to assess its biological activity and toxicological profile.

Without this foundational research, any discussion of its potential applications in drug

development or other scientific fields remains speculative. This brief underscores the vast

unknown territory surrounding "Peroxide, nitro 1-oxohexyl" and serves as a call for

foundational research to elucidate its properties and potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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